Cas no 2171179-28-3 ((2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• CAS No: 2171179-28-3
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 6587631
• PubChem ID: 165527301
• Update Time: 2025-07-20

(2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid
• (2R)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}-4-hydroxybutanoic acid
• EN300-1499177
• 2171179-28-3

• Inchi： 1S/C26H23FN2O6/c27-22-10-9-15(13-20(22)24(31)29-23(11-12-30)25(32)33)28-26(34)35-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21,23,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)/t23-/m1/s1
• InChI Key： ZHOAYIKBXGYGGD-HSZRJFAPSA-N
• SMILES： FC1=CC=C(C=C1C(N[C@@H](C(=O)O)CCO)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171179-28-3)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171179-28-3) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure and fluorophenyl moiety, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Researchers are increasingly focusing on its applications in drug discovery, bioconjugation, and proteomics, making it a hot topic in both academic and industrial settings.

The compound's unique structure, featuring a hydroxybutanoic acid backbone and a fluoro-substituted aromatic ring, offers exceptional versatility in chemical reactions. Its Fmoc group is particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic purposes. Given the growing demand for precision medicine and targeted therapies, the relevance of CAS No. 2171179-28-3 continues to rise. Recent studies highlight its potential in developing enzyme inhibitors and receptor modulators, addressing critical challenges in diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the 2-fluorophenylformamido moiety in this compound enhances its stability and reactivity, making it a preferred choice for cross-coupling reactions and ligand design. The presence of the hydroxybutanoic acid group further expands its utility in creating biodegradable polymers and drug delivery systems. As the scientific community explores sustainable and efficient synthetic routes, (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid stands out as a key building block.

In the context of AI-driven drug discovery, this compound has garnered attention due to its compatibility with high-throughput screening and computational modeling. Researchers are leveraging its structural features to design next-generation therapeutics with improved efficacy and reduced side effects. Additionally, its role in biomarker development and diagnostic imaging underscores its multidisciplinary applications. With the rise of personalized healthcare, the demand for specialized compounds like CAS No. 2171179-28-3 is expected to grow exponentially.

Quality control and analytical characterization of (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid are critical for ensuring its performance in research and industrial applications. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. As regulatory standards for pharmaceutical intermediates become stricter, the need for high-purity Fmoc-amino acid derivatives like this compound will only increase.

In summary, (2R)-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}-4-hydroxybutanoic acid (CAS No. 2171179-28-3) represents a cornerstone in modern synthetic and medicinal chemistry. Its multifaceted applications, from peptide synthesis to drug development, align with current trends in biotechnology and healthcare innovation. As research progresses, this compound is poised to play an even greater role in addressing unmet medical needs and advancing scientific knowledge.